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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 5-
Bromovaleronitrile (CAS No. 5414-21-1), compiled from various Safety Data Sheets (SDS). It
is intended to equip laboratory and research professionals with the necessary knowledge to
handle this chemical safely.

Chemical Identification

5-Bromovaleronitrile is a chemical intermediate used in various synthetic processes.[1][2]

Identifier Value

Chemical Name 5-Bromovaleronitrile
5-Bromopentanenitrile, delta-

Synonyms

Bromovaleronitrile[3]

CAS Number 5414-21-1[3]
Molecular Formula C5H8BIN[3][4]
Molecular Weight 162.03 g/mol [5][6][7]
Chemical Structure Br(CHz2)aCN[5]
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Hazard Identification and Classification

5-Bromovaleronitrile is classified as a hazardous substance. The following tables summarize

its GHS classification and associated hazard and precautionary statements.

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4[8]
Acute Toxicity, Dermal Category 4[8]
Acute Toxicity, Inhalation Category 4[8]

Skin Corrosion/Irritation

Category 2[8][9]

Serious Eye Damage/Eye Irritation

Category 2[1][5][8]

Specific target organ toxicity — Single exposure

(Respiratory system)

Category 3[1][5]

Signal Word: Warning[1][4]

Hazard Statements (H-Statements):

Code Statement

H302 Harmful if swallowed[10]

H312 Harmful in contact with skin[7]

H315 Causes skin irritation[1][5][ 7]

H317 May cause an allergic skin reaction[4]
H319 Causes serious eye irritation[1][4][5][7]
H332 Harmful if inhaled[10]

H335 May cause respiratory irritation[1][5]
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Precautionary Statements (P-Statements):

Code Statement

Avoid breathing
P261 _

dust/fume/gas/mist/vapors/spray[1][11]
P264 Wash skin thoroughly after handling[1][11]

Do not eat, drink or smoke when using this
P270

product[11]

Use only outdoors or in a well-ventilated area[1]
pP271

[11]
280 Wear protective gloves/protective clothing/eye

protection/face protection[1][4][11]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S

doctor/physician if you feel unwell

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water[1]

IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1][11]

If eye irritation persists: Get medical

P337 + P313 _ _

advice/attention[12]

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed[11][12]
P405 Store locked up[11]

Dispose of contents/container to an approved
P501

waste disposal plant[12]
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Physical and Chemical Properties

The table below outlines the key physical and chemical properties of 5-Bromovaleronitrile.

Property Value

Appearance Clear colorless to pale yellow liquid[13]

Form Liquid[1][14]

Boiling Point 110 - 111 °C / 230 - 231.8 °F at 12 mmHg[9][11]
Flash Point > 110 °C /> 230 °F (closed cup)[1][5][11]
Density 1.388 g/mL at 25 °C[1][2][14]

Refractive Index n20/D 1.478[1][14]

Water Solubility Slightly soluble (4.1 g/L at 25°C)[2][10]

Vapor Density 5.6[9]

Toxicological Information

5-Bromovaleronitrile is harmful if swallowed, inhaled, or in contact with skin.[4] It causes skin
and serious eye irritation and may cause respiratory irritation and an allergic skin reaction.[1][4]

[5]

Acute Toxicity: Harmful by oral, dermal, and inhalation routes.[4][7][10]

o Skin Corrosion/Irritation: Causes skin irritation.[1][5][7]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[1][4][5][7]

» Respiratory or Skin Sensitization: May cause an allergic skin reaction.[4]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation. The
respiratory system is a target organ.[1][5]

e Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data available from the
reviewed sources.[11]
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Experimental Protocols

The Safety Data Sheets reviewed for this guide do not contain detailed experimental
methodologies for the determination of toxicological and physical properties. This data is
typically generated using standardized testing protocols, such as those established by the
OECD (Organisation for Economic Co-operation and Development) or other relevant regulatory

bodies.

The logical workflow for assessing chemical safety, from data acquisition to risk management,

is illustrated below.

[Chemical Safety Assessment Workflow\

Data Collection
(Physicochemical, Toxicological)

Analyze Data

Hazard Identification
(GHS Classification)

Identify Hazards

Exposure Assessment
(Routes, Duration, Frequency)

Risk Characterization
(Likelihood and Severity of Harm)

Determine Risk

Risk Management
(Control Measures, PPE)

- J

Click to download full resolution via product page
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Caption: A generalized workflow for chemical safety assessment.

Emergency Procedures

In case of exposure or emergency, follow the first-aid and fire-fighting measures outlined below.

First-Aid Measures:

Exposure Route First-Aid Procedure

Remove person to fresh air and keep
Inhalation comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention.[9][11]

Take off immediately all contaminated clothing.
_ Wash off immediately with soap and plenty of
Skin Contact ] )
water for at least 15 minutes. Get medical

attention.[4][9][11]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes. Get

medical attention.[11]

Clean mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ] , _
unconscious person. Get medical attention.[9]

[11]

Fire-Fighting Measures:
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Aspect Recommendation

Water spray, carbon dioxide (COz), dry

Suitable Extinguishing Media ) )
chemical, or chemical foam.[4][11]

Unsuitable Extinguishing Media No information available.[4][9]

Nitrogen oxides (NOXx), carbon monoxide (CO),
Hazardous Combustion Products carbon dioxide (COz2), and hydrogen
halides/hydrogen bromide gas.[4][11]

Wear self-contained breathing apparatus

Protective Equipment _
(SCBA) and full protective gear.[4][11]

Handling, Storage, and Personal Protection

Proper handling, storage, and the use of personal protective equipment are crucial to minimize
exposure and ensure safety.

Handling and Storage:

Aspect Recommendation

Avoid contact with skin, eyes, and clothing. Do
Safe Handii not breathe mist, vapors, or spray. Use only in a
afe Handlin
J well-ventilated area. Wash hands thoroughly

after handling.[4][11]

Keep container tightly closed in a dry, cool, and

Storage Conditions ]
well-ventilated place. Store locked up.[4][11][12]

Exposure Controls and Personal Protection:
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Control

Recommendation

Engineering Controls

Ensure adequate ventilation, especially in
confined areas. Eyewash stations and safety

showers should be close to the workstation.[4]

[9]

Eye/Face Protection

Goggles (European standard - EN 166) or
safety glasses.[4]

Hand Protection

Wear appropriate protective gloves. Inspect

gloves before use.[4]

Skin and Body Protection

Wear appropriate protective clothing.[4]

Respiratory Protection

For small-scale/laboratory use, a half mask with
an organic vapor filter (Type A Brown,
conforming to EN140 or EN405) is

recommended.[4]

The following diagram illustrates the hierarchical approach to controlling chemical hazards.
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4 Hierarchy of Hazard Controls

Elimination

(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls

(Change the way people work, e.g., SOPSs)

Personal Protective Equipment (PPE)
(Protect the worker with equipment)

Least Effective

Most Effective

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical hazards.

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures:

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

recommended in Section 7. Evacuate personnel to safe areas.[11]
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e Environmental Precautions: Do not let the product enter drains.[11]

» Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,
universal binder). Keep in suitable, closed containers for disposal.[4][11]

Stability and Reactivity

e Reactivity: No data available.[11]
e Chemical Stability: Stable under normal conditions.[15]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (COz), and hydrogen halides.[4]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Offer surplus and non-recyclable solutions to a licensed disposal
company. Do not mix with other waste.[11]

This technical guide is based on information from publicly available Safety Data Sheets and is
intended for informational purposes only. It is not a substitute for a thorough review of the
specific SDS for the product you are using and for proper training in chemical handling. Always
consult the most current SDS from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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